Cas no 2172141-46-5 (9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2172141-46-5
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 5966878
• PubChem ID: 165530259
• Update Time: 2025-07-15

9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro5.5undecane
• 2172141-46-5
• 9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro[5.5]undecane
• EN300-1279234

• Inchi： 1S/C15H29NO/c1-11-10-12(2)17-15(16-11)8-6-13(7-9-15)14(3,4)5/h11-13,16H,6-10H2,1-5H3
• InChI Key： HQNPPAZVNMQMRY-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C)NC21CCC(C(C)(C)C)CC2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro5.5undecane

Introduction to 9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172141-46-5)

9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172141-46-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and development of new therapeutic agents.

The chemical structure of 9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro[5.5]undecane is defined by its spirocyclic core, which consists of a five-membered ring fused to an eleven-membered ring through a common atom. The presence of the tert-butyl and dimethyl substituents imparts additional stability and lipophilicity to the molecule, enhancing its potential for cellular uptake and biological activity. The oxygen and nitrogen atoms within the spirocyclic framework further contribute to the compound's unique properties, including its ability to form hydrogen bonds and interact with various biological targets.

Recent studies have highlighted the potential of 9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro[5.5]undecane in various therapeutic applications. One area of particular interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including cardiovascular disorders, neurological conditions, and cancer. The spirocyclic structure of 9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro[5.5]undecane allows it to selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits.

In addition to its potential as a GPCR modulator, 9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro[5.5]undecane has also shown promise in anti-inflammatory and anti-cancer research. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. Furthermore, it has exhibited cytotoxic effects against various cancer cell lines, suggesting its potential as a novel anticancer agent.

The synthesis of 9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro[5.5]undecane involves a series of well-defined chemical reactions that can be optimized for large-scale production. Key steps in the synthetic route include the formation of the spirocyclic core through intramolecular cyclization reactions and subsequent functional group modifications to introduce the tert-butyl and dimethyl substituents. The ability to synthesize this compound efficiently and reproducibly is crucial for advancing its development as a potential therapeutic agent.

To further explore the biological activity of 9-tert-butyl-2,4-dimethyl-1-oxa-5-azaspiro[5.5]undecane, ongoing research is focused on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the three-dimensional structure of the compound in complex with its target proteins. This information will provide valuable insights into how 9-tert-butyl-2,4-dimethyl-1-oxa-spiro[5.5]undecane interacts with its biological targets and guide the design of more potent and selective analogs.

Clinical trials are also underway to evaluate the safety and efficacy of 9-tetrt-butyl--dimethyl--oxa--azaspiro[]undecane. Early-phase trials have shown promising results, with the compound demonstrating favorable pharmacokinetic properties and minimal side effects in preclinical models. These findings have paved the way for more advanced clinical studies to assess its therapeutic potential in human patients.

In conclusion, 9-tetrt-butyl--dimethyl--oxa--azaspiro[]undecane (CAS No. 2172141--6-) represents a promising candidate for the development of new therapeutic agents due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanism of action and potential applications in medicine, making it an exciting area of focus for both academic researchers and pharmaceutical companies.